Cas no 2228537-20-8 (2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane)

• Product Name: 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane
• CAS No: 2228537-20-8
• MF: C₁₄H₂₀OS
• MW: 236.373003005981
• CID: 6197595
• PubChem ID: 165967773
• Update Time: 2025-10-30

2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane
• 2228537-20-8
• EN300-1783105

• Inchi： 1S/C14H20OS/c1-14(2,3)10-4-5-12-9(6-10)7-13(16-12)11-8-15-11/h7,10-11H,4-6,8H2,1-3H3
• InChI Key： NRWOXDGXFPDZRZ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC(C2)C(C)(C)C)C1CO1

Computed Properties

• Exact Mass: 236.12348643g/mol
• Monoisotopic Mass: 236.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane

Introduction to 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane and Its Applications in Modern Chemical Biology

The compound with the CAS number 2228537-20-8 is a highly intriguing molecule known as 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane. This oxirane derivative has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of a benzothiophene core appended with a tert-butyl group and an oxirane ring makes it a versatile scaffold for drug discovery and material science applications.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse pharmacological properties. Among these, benzothiophene derivatives have been extensively studied for their role in modulating various biological pathways. The compound in question, 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane, represents a novel class of molecules that combine the structural advantages of benzothiophene with the reactivity of an oxirane ring.

The oxirane ring, also known as an epoxide, is a highly reactive functional group that can participate in various chemical transformations. These transformations include nucleophilic ring opening, which is a common strategy used in drug design to introduce specific substituents into a molecule. The tert-butyl group attached to the benzothiophene core enhances the lipophilicity of the compound, making it more suitable for membrane interactions and improving its bioavailability.

Recent studies have highlighted the potential of oxirane derivatives as bioactive molecules. For instance, oxiranes have been explored as intermediates in the synthesis of antiviral and anticancer agents. The compound 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane has shown promise in preliminary screenings as a modulator of enzyme activity and receptor binding. Its ability to undergo selective functionalization makes it an attractive candidate for further pharmacological investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzothiophene core is typically synthesized through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization with the tert-butyl group and introduction of the oxirane ring are critical steps that determine the final properties of the molecule. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance efficiency and selectivity.

In addition to its pharmaceutical potential, 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane has been explored in material science applications. Oxirane derivatives are known for their ability to form polymers through ring-opening polymerization, making them valuable monomers in polymer chemistry. The presence of the tert-butyl group influences the polymerization behavior and can lead to materials with tailored properties such as increased thermal stability or mechanical strength.

The compound's unique structural features also make it an interesting candidate for studying molecular interactions at the nanoscale. Researchers have utilized computational methods to predict how 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane might interact with biological targets such as proteins and nucleic acids. These studies provide insights into its potential mode of action and help guide future experimental investigations.

The growing interest in this compound underscores its significance in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane are expected to play a crucial role in developing new therapies and materials. Ongoing research efforts aim to uncover additional biological activities and optimize synthetic routes for large-scale production.

In conclusion, 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane is a multifaceted molecule with broad applications in chemical biology and material science. Its unique structural features and reactivity make it a valuable tool for drug discovery and polymer chemistry. As research progresses, this compound is likely to contribute significantly to advancements in both academic science and industrial innovation.